5-(Chlorosulfonyl)-2-ethylbenzoic acid
Overview
Description
“5-(Chlorosulfonyl)-2-ethylbenzoic acid” seems to be a type of sulfonyl compound. Sulfonyl compounds are characterized by the R-SO2-R’ functional group . They are used in various fields, including pharmaceuticals and materials science .
Molecular Structure Analysis
The molecular structure of “5-(Chlorosulfonyl)-2-ethylbenzoic acid” would likely include a benzene ring (due to the “benzoic acid” part of the name), a sulfonyl group attached to the benzene ring (due to the “chlorosulfonyl” part), and an ethyl group also attached to the benzene ring (due to the “ethyl” part) .
Chemical Reactions Analysis
Sulfonyl compounds are known to participate in a variety of chemical reactions. For example, they can undergo nucleophilic substitution reactions with amines or alcohols .
Physical And Chemical Properties Analysis
The physical and chemical properties of “5-(Chlorosulfonyl)-2-ethylbenzoic acid” would depend on its specific structure. For example, sulfonyl compounds are generally polar due to the presence of the sulfonyl group .
Scientific Research Applications
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5-(Chlorosulfonyl)isophthaloyl Acid Chloride : This compound is used in the preparation of aromatic hydrocarbons and derivative compounds. The preparation method involves using sodium 3,5-dicarboxybenzene sulfonic acid and phosphorus pentachloride to perform a chlorination reaction.
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5-(Chlorosulfonyl)-2-fluorobenzoic Acid : This compound is a colorless crystalline powder with a molecular weight of 238.62 g/mol. It’s used in research, but the specific applications aren’t detailed in the source .
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Chlorosulfonic Acid : This compound is used to prepare alkyl sulfates, which are useful as detergents and as chemical intermediates .
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Chlorosulfuric Acid : This compound is used to prepare alkyl sulfates, which are useful as detergents and as chemical intermediates .
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5-(Chlorosulfonyl)-2-fluorobenzoic Acid : This compound is a colorless crystalline powder with a molecular weight of 238.62 g/mol. It’s used in research, but the specific applications aren’t detailed in the source .
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Chlorosulfonyl Isocyanate : This compound consists of two electron-withdrawing components, the chlorosulfonyl group (SO2Cl) and the isocyanate group (-N=C=O). Because of its resulting electrophilicity, the use of Chlorosulfonyl Isocyanate in chemical synthesis requires relatively inert solvents such as chlorocarbons, acetonitrile, and ethers .
Safety And Hazards
properties
IUPAC Name |
5-chlorosulfonyl-2-ethylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO4S/c1-2-6-3-4-7(15(10,13)14)5-8(6)9(11)12/h3-5H,2H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEJTWXRDNUSXJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(C=C1)S(=O)(=O)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Chlorosulfonyl)-2-ethylbenzoic acid | |
CAS RN |
866358-16-9 |
Source
|
| Record name | 5-(chlorosulfonyl)-2-ethylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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